6-(((3-(2-ethoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)thio)-7-isopentyl-[1,3]dioxolo[4,5-g]quinazolin-8(7H)-one

• IUPAC Name: 6-[[3-(2-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]methylsulfanyl]-7-(3-methylbutyl)-[1,3]dioxolo[4,5-g]quinazolin-8-one
• InChI: InChI=1S/C25H26N4O5S/c1-4-31-19-8-6-5-7-16(19)23-27-22(34-28-23)13-35-25-26-18-12-21-20(32-14-33-21)11-17(18)24(30)29(25)10-9-15(2)3/h5-8,11-12,15H,4,9-10,13-14H2,1-3H3
• InChI Key: ZASPNPRHUNWPEW-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C2=NOC(=N2)CSC3=NC4=CC5=C(C=C4C(=O)N3CCC(C)C)OCO5
• Molecular Formula: C25H26N4O5S
• Molecular Weight: 494.6 g/mol
• CAS No.: 1111975-52-0

Description

This compound is a synthetic heterocyclic molecule featuring a quinazolin-8(7H)-one core fused with a [1,3]dioxolo group at positions 4,5-g. Key structural modifications include:

• A 1,2,4-oxadiazole ring substituted with a 2-ethoxyphenyl group at position 2.
• A thioether linkage connecting the oxadiazole-methyl group to the quinazolinone scaffold.

The 1,2,4-oxadiazole moiety is known for its bioisosteric properties, often improving metabolic stability and binding affinity in medicinal chemistry . The 2-ethoxyphenyl substituent may influence electronic and steric interactions with biological targets, while the [1,3]dioxolo group could modulate solubility and pharmacokinetics.

Biological Activity

The compound 6-(((3-(2-ethoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)thio)-7-isopentyl-[1,3]dioxolo[4,5-g]quinazolin-8(7H)-one is a novel synthetic organic molecule that incorporates a complex structure featuring oxadiazole and quinazoline moieties. This compound has garnered attention for its potential biological activities, particularly in the fields of medicinal chemistry and drug discovery.

Chemical Structure and Properties

The compound's structure can be broken down into key functional groups:

• Oxadiazole Ring : Known for diverse biological activities including anticancer and antimicrobial properties.
• Quinazoline Core : Often associated with various pharmacological effects, including antitumor activity.

The molecular formula is $C_{21}H_{24}N_4O_3S$ with a molecular weight of approximately 396.51 g/mol.

The biological activity of this compound is likely mediated through several mechanisms:

• Enzyme Inhibition : The oxadiazole moiety may inhibit specific enzymes involved in cancer progression or microbial resistance.
• Receptor Modulation : The quinazoline structure could interact with various receptors, potentially modulating signaling pathways related to inflammation or cell proliferation.

Anticancer Activity

Research indicates that compounds containing oxadiazole and quinazoline derivatives exhibit significant cytotoxic effects against various cancer cell lines. For instance:

• In vitro Studies : Compounds similar to this one have shown cytotoxicity against human cervical (HeLa) and colon adenocarcinoma (Caco-2) cell lines. The mechanism often involves apoptosis induction and cell cycle arrest.

Cell Line	IC50 (µM)	Reference
HeLa	10
Caco-2	15
MCF-7 (breast)	12

Antimicrobial Activity

Oxadiazole derivatives have also demonstrated antimicrobial properties against a range of pathogens:

• Bacterial Inhibition : Compounds similar to this have shown effectiveness against Gram-positive bacteria such as Staphylococcus aureus and Streptococcus pneumoniae.

Pathogen	Minimum Inhibitory Concentration (MIC) (µg/mL)	Reference
Staphylococcus aureus	25
Escherichia coli	30

Case Studies

Several studies have explored the biological activity of similar compounds:

• Study on Anticancer Properties :
  • A study published in Pharmaceutical Research detailed the synthesis of oxadiazole derivatives and their evaluation against various cancer cell lines. The results indicated that modifications to the oxadiazole ring significantly enhanced cytotoxicity.
• Antimicrobial Efficacy :
  • Research highlighted in Journal of Medicinal Chemistry demonstrated that oxadiazole derivatives exhibited potent antimicrobial activity, suggesting their potential as lead compounds in antibiotic development.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Table 1: Structural and Functional Comparisons

Compound Name / ID	Key Structural Differences	Hypothesized Impact on Properties	Reference
Target Compound: 6-(((3-(2-ethoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)thio)-7-isopentyl-[1,3]dioxolo[4,5-g]quinazolin-8(7H)-one	N/A	N/A	N/A
Analog 1: 7-isopentyl-6-(((3-phenyl-1,2,4-oxadiazol-5-yl)methyl)thio)-[1,3]dioxolo[4,5-g]quinazolin-8(7H)-one	Phenyl group instead of 2-ethoxyphenyl on oxadiazole	Reduced electron-donating effects; altered steric bulk may decrease target affinity	[1]
Analog 2: 8-[(3-Phenyl-1,2,4-oxadiazol-5-yl)methoxy]quinoline monohydrate	Quinoline core instead of quinazolinone ; methoxy linkage instead of thioether	Lower metabolic stability (methoxy vs. thioether); quinoline may reduce planar rigidity	[4]

Key Research Findings

Role of the 2-Ethoxyphenyl Group :

• Compared to Analog 1 (phenyl-substituted oxadiazole), the 2-ethoxy group introduces electron-donating effects and increased steric hindrance. This may enhance interactions with hydrophobic pockets in enzymes or receptors, as seen in other oxadiazole-based kinase inhibitors .

Thioether vs. Methoxy Linkage: The thioether bridge in the target compound likely improves oxidative stability compared to Analog 2’s methoxy group.

Isopentyl Chain vs. Other Alkyl Groups :

• The isopentyl substituent at position 7 increases lipophilicity (logP ~4.2 estimated) compared to shorter alkyl chains (e.g., methyl or ethyl). This could enhance blood-brain barrier penetration but may reduce aqueous solubility .

Quinazolinone vs. Quinoline Core: The quinazolinone scaffold provides a rigid, planar structure conducive to π-π stacking with aromatic residues in binding sites.